Cas no 1212199-32-0 (methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate)

• Product Name: methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate
• CAS No: 1212199-32-0
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 5216080
• Update Time: 2025-10-31

methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate Chemical and Physical Properties

Names and Identifiers

• methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate
• (2R,3S)-Methyl 2-(o-tolyl)pyrrolidine-3-carboxylate oxalate
• methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate;oxalic acid
• Methyl (2R,3S)-2-(o-tolyl)pyrrolidine-3-carboxylate oxalate
• Methyl (2S,3R)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate
• MBOADBYYPBEUMF-FXMYHANSSA-N
• methyl (2{S},3{R})-2-(2-methylphenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C13H17NO2.C2H2O4/c1-9-5-3-4-6-10(9)12-11(7-8-14-12)13(15)16-2;3-1(4)2(5)6/h3-6,11-12,14H,7-8H2,1-2H3;(H,3,4)(H,5,6)/t11-,12-;/m0./s1
• InChI Key： MBOADBYYPBEUMF-FXMYHANSSA-N
• SMILES： O(C)C([C@H]1CCN[C@H]1C1C=CC=CC=1C)=O.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 326
• Topological Polar Surface Area: 113

Additional information on methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate

Comprehensive Overview of Methyl (2R,3S)-2-(2-Methylphenyl)Pyrrolidine-3-Carboxylate Oxalate (CAS No. 1212199-32-0)

The compound methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate (CAS No. 1212199-32-0) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate is its stereospecificity, which plays a critical role in its biological activity. The (2R,3S) configuration ensures high selectivity in binding to target proteins, making it a preferred choice for asymmetric synthesis and chiral resolution studies. Recent trends in pharmaceutical research highlight the growing demand for enantiomerically pure compounds, and this molecule fits perfectly into this niche.

From a synthetic perspective, the oxalate salt form of this compound enhances its stability and solubility, which are crucial for formulation development and preclinical testing. The presence of the methyl ester group also allows for further derivatization, enabling chemists to explore a wide range of modifications for optimizing pharmacokinetic properties. This flexibility has led to its inclusion in several high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

In the context of green chemistry and sustainable synthesis, methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate has garnered attention for its potential to reduce waste and improve atom economy. Researchers are exploring catalytic methods to produce this compound efficiently, aligning with the global push toward environmentally friendly manufacturing processes. This aligns with the increasing number of searches for "sustainable chiral synthesis" and "green pharmaceutical intermediates" in academic and industrial databases.

Another area of interest is the compound's role in neuropharmacology. Preliminary studies suggest that pyrrolidine derivatives like this one may interact with neurotransmitter receptors, offering avenues for treating neurological disorders. Given the rising prevalence of conditions such as Alzheimer's disease and Parkinson's disease, the search for novel CNS-active compounds has intensified, making methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate a subject of active investigation.

Quality control and analytical characterization are also critical aspects of working with this compound. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and stereochemical integrity. These methods are frequently searched by quality assurance professionals and researchers looking for "chiral purity analysis" or "stereoisomer quantification" protocols.

In summary, methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate (CAS No. 1212199-32-0) represents a versatile and promising compound in modern chemistry and drug development. Its applications span from asymmetric catalysis to neurological research, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the demand for enantioselective synthesis and targeted therapeutics continues to grow, this compound is poised to remain a focal point of innovation.